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Compound of Interest

Compound Name: Parecoxib-d5 Sodium

Cat. No.: B1158104 Get Quote

Executive Summary & Substance Profile
Parecoxib-d5 Sodium is a deuterated stable isotope used primarily as an internal standard in

LC-MS/MS workflows for the quantification of Parecoxib (a prodrug of Valdecoxib). While

chemically identical to the non-labeled drug regarding toxicity, its application in laboratory

settings involves high-value, milligram-scale quantities.

Critical Safety Alert: Parecoxib is a Reproductive Toxin (Category 1B/2) and a Specific Target

Organ Toxicant. Disposal must strictly prevent environmental release and occupational

exposure.
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Property Data

CAS Number
198470-85-8 (Unlabeled); Labeled CAS varies

by supplier

Molecular Formula C19H12D5N2NaO4S

Solubility Soluble in Water, Methanol, DMSO

Primary Hazard

H361: Suspected of damaging fertility or the

unborn child.H372: Causes damage to organs

through prolonged/repeated exposure.

RCRA Status (US)

Non-listed (Not P or U listed), but regulated as

Hazardous Pharmaceutical Waste due to toxicity

profile.

Hazard Identification & Waste Characterization
Before disposal, you must characterize the waste stream. Although Parecoxib is not explicitly

listed on the EPA P-list or U-list (40 CFR 261.33), it must be managed as Hazardous Chemical

Waste due to its GHS classification as a reproductive toxin.

The "Deuterium" Factor
The presence of deuterium (d5) does not alter the chemical toxicity or waste classification

compared to the native compound. However, due to the high cost of isotopic standards, "waste"

often occurs in two distinct forms:

Micro-Waste: Residual stock solutions (high concentration).

Mixed-Waste: LC-MS effluent (low concentration, high solvent volume).

Pre-Disposal Protocol: Segregation & Containment
Effective disposal begins at the bench. Mixing incompatible streams increases disposal costs

and safety risks.

A. Solid Waste (Vials, Contaminated PPE)
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Primary Container: Place empty vials, caps, and weighing boats into a clear, sealable

polyethylene bag (4 mil thickness).

Secondary Container: Deposit the sealed bag into a Rigid White or Yellow Container labeled

"Trace Chemo/Toxic Pharmaceutical Waste."

Note: Do not use Red Biohazard bags unless the waste is also infectious (e.g., human

plasma samples).

B. Liquid Waste (Stock Solutions & Effluent)
Segregation Rule: Do not mix aqueous Parecoxib waste with oxidizers (e.g., Nitric Acid) or

halogenated solvents (e.g., Chloroform) unless necessary for the assay.

Labeling: All containers must be labeled "HAZARDOUS WASTE" with the specific

constituents listed (e.g., "Methanol 50%, Water 50%, Trace Parecoxib Sodium").

Detailed Disposal Workflows
Workflow 1: Expired/Residual Stock Solution (High
Conc.)
Context: You have 0.5 mL of expired 1 mg/mL Parecoxib-d5 in DMSO.

Do Not Sew: Never pour down the drain.

Bulking: Pour the residual liquid into the Non-Halogenated Organic Solvent waste stream

(typically the "Flammable Solvents" carboy).

Reasoning: The incineration parameters for flammable solvents (high BTU) ensure

complete thermal destruction of the API.

Vial Disposal: Rinse the empty vial once with methanol; add the rinse to the solvent waste.

Discard the vial as Solid Pharmaceutical Waste (see Section 3A).

Workflow 2: LC-MS/MS Effluent (Mixed Waste)
Context: Mobile phase waste containing Acetonitrile/Water and trace Parecoxib-d5.
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Collection: Connect the LC diversion valve or waste line directly to a closed waste container

(e.g., Safety Can with quick-disconnect fittings).

Safety Check: Ensure the container is vented through a charcoal filter or fume hood to

prevent pressure buildup.

Classification: This is Dual-Hazard Waste:

Ignitable (D001): Due to Acetonitrile/Methanol content >24%.

Toxic: Due to Parecoxib content.

Disposal Action: Ship as Flammable Hazardous Waste for fuel blending or incineration.

Decision Logic Diagram (DOT Visualization)
The following diagram outlines the decision process for segregating Parecoxib-d5 waste

streams.
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Caption: Operational decision tree for segregating Parecoxib-d5 Sodium waste streams

based on physical state and concentration.

Emergency Spill Procedures
In the event of a spill involving Parecoxib-d5 powder or stock solution:
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Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and a

P95/N95 respirator (if powder is aerosolized).

Containment:

Powder: Cover with wet paper towels to prevent dust generation. Wipe up carefully.

Liquid: Absorb with vermiculite or spill pads.

Decontamination: Clean the surface with a soap/water solution followed by 70% Isopropanol.

Note: Strong oxidizers (bleach) are not required and may react with other chemicals in the

lab; standard surfactant cleaning is sufficient to remove the drug physically.

Disposal: Place all cleanup materials into the Solid Pharmaceutical Waste bin.

Regulatory Compliance & References
Compliance is non-negotiable. This protocol aligns with US EPA RCRA standards and OSHA

Hazard Communication.

Key Regulations[1][2][3][4][5][6][7]
EPA 40 CFR Part 266 Subpart P: "Management Standards for Hazardous Waste

Pharmaceuticals."[1] (Mandatory for healthcare, recommended best practice for labs).

EPA 40 CFR 262.11: Hazardous Waste Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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